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Compound of Interest

Compound Name: 3-Bromo-5-methylbenzamide

CAS No.: 1007578-82-6

Cat. No.: B1525935

Get Quote

Executive Summary & Compound Identity
3-Bromo-5-methylbenzamide is a critical halogenated aromatic building block used

extensively in fragment-based drug discovery (FBDD).[1][2] It serves as a stable

pharmacophore for developing PDE4 inhibitors, muscarinic antagonists, and PET radiotracers

for Mu opioid receptors. Its structural rigidity, combined with the orthogonal reactivity of the

bromine (Suzuki/Buchwald coupling) and the amide (dehydration/hydrolysis), makes it a

versatile intermediate.
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Parameter Detail

IUPAC Name 3-Bromo-5-methylbenzamide

CAS Number 1007578-82-6

Molecular Formula C₈H₈BrNO

Molecular Weight 214.06 g/mol

Exact Mass 212.98 (⁷⁹Br) / 214.98 (⁸¹Br)

Appearance White to off-white crystalline solid

Melting Point 143–146 °C (Lit.)

Synthesis & Provenance
To ensure the integrity of spectroscopic data, one must understand the synthetic origin. The

highest purity samples are typically derived from 3-bromo-5-methylbenzoic acid (CAS 58530-

13-5) via acid chloride formation followed by ammonolysis.[1]

Reaction Pathway:

Precursor: 3-Bromo-5-methylbenzoic acid.[1]

Activation: Treatment with SOCl₂ or (COCl)₂ to form the acid chloride.

Amidation: Reaction with aqueous NH₃ or NH₃/dioxane.

Note on Impurities: Common impurities include the unreacted acid (detectable by broad -

COOH singlet >11 ppm in ¹H NMR) or the nitrile derivative (from dehydration, detectable by -

CN stretch at ~2230 cm⁻¹ in IR).[1]

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR signature of 3-bromo-5-methylbenzamide is defined by its 1,3,5-trisubstituted

benzene ring. This substitution pattern eliminates ortho-coupling (

Hz), leaving only small meta-couplings (
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Hz), resulting in three distinct apparent singlets (or fine doublets/triplets) in the aromatic region.
[1]

¹H NMR Data (400 MHz, DMSO-d₆)
Solvent Choice: DMSO-d₆ is preferred over CDCl₃ to visualize the amide protons, which often

appear as two distinct broad singlets due to restricted rotation around the C-N bond.

Shift (δ, ppm) Multiplicity Integration Assignment
Coupling (

, Hz)

8.05 Broad Singlet 1H Amide N-H (a) -

7.96 Triplet (fine) 1H Ar-H2

7.82 Triplet (fine) 1H Ar-H6

7.64 Triplet (fine) 1H Ar-H4

7.45 Broad Singlet 1H Amide N-H (b) -

2.38 Singlet 3H Ar-CH₃ -

Structural Logic:

H2 (7.96 ppm): Most deshielded due to being flanked by two electron-withdrawing/polar

groups (Amide and Bromine).[1]

H6 (7.82 ppm): Flanked by Amide and Methyl.[1] The methyl is electron-donating, shielding it

slightly relative to H2.

H4 (7.64 ppm): Flanked by Bromine and Methyl.[1] This is the most shielded aromatic

proton.

Amide Protons: In DMSO, the -NH₂ protons are non-equivalent due to the partial double

bond character of the C-N amide bond, appearing as two separate peaks.

¹³C NMR Data (100 MHz, DMSO-d₆)
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Shift (δ, ppm) Carbon Type Assignment

166.8 Quaternary (C=O) Amide Carbonyl

140.2 Quaternary C5 (Ar-CH₃)

136.5 Quaternary C1 (Ar-C=O)

133.8 Methine (CH) C2 (between Br/CONH₂)

130.5 Methine (CH) C4 (between Br/CH₃)

127.1 Methine (CH) C6 (between CH₃/CONH₂)

122.0 Quaternary C3 (Ar-Br)

20.8 Methyl (CH₃) Ar-CH₃

NMR Assignment Visualization
The following diagram illustrates the scalar coupling network and spatial relationships defining

the NMR signals.

3-Bromo-5-methylbenzamide Structure

Meta-Coupling Network (W-Coupling)
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Click to download full resolution via product page

Caption: Scalar coupling network showing the origin of the fine meta-coupling (triplet-like)

patterns.

Mass Spectrometry (MS)
The mass spectrum is dominated by the isotopic signature of Bromine, which exists as ⁷⁹Br

(50.7%) and ⁸¹Br (49.3%).[1] This creates a characteristic 1:1 doublet for the molecular ion and

any fragment containing the halogen.

Key Ions (EI, 70 eV)
m/z (Intensity) Ion Identity Fragmentation Mechanism

213 / 215 (M⁺) Molecular Ion
Radical cation [M]⁺[1]• (1:1

ratio)

197 / 199 [M - NH₂]⁺

α-Cleavage: Loss of amino

radical (-16 Da) to form the

benzoyl cation (Acylium ion).[1]

169 / 171 [M - CONH₂]⁺

Inductive Cleavage: Loss of

amide group (-44 Da) or loss of

CO from m/z 197 (-28 Da).[1]

Forms the substituted phenyl

cation.

90 [C₇H₆]⁺•

Loss of Br: Radical loss of

Bromine atom from the phenyl

cation.[1]

44 [CONH₂]⁺ Simple amide fragmentation.

Fragmentation Pathway
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Caption: EI Fragmentation pathway highlighting the sequential loss of the amide functionality

and halogen.[1]

Infrared (IR) Spectroscopy
The IR spectrum confirms the primary amide functionality and the aromatic substitution.
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Wavenumber (cm⁻¹) Vibration Mode Diagnostic Value

3350, 3180 N-H Stretching

Primary Amide Doublet:

Asymmetric and symmetric

stretches of -NH₂.

1660–1690 C=O[1] Stretching

Amide I Band: Strong, broad

peak. Lower than esters due to

resonance.

1620 N-H Bending
Amide II Band: Characteristic

of primary amides.

1580, 1480 C=C Aromatic Stretch Confirms benzene ring.[1]

600–700 C-Br Stretching
Strong absorption in the

fingerprint region.[1]

Experimental Protocols
To reproduce these spectra, the following sample preparation protocols are recommended.

Protocol A: NMR Sample Preparation
Solvent: Use DMSO-d₆ (99.9% D) for best solubility and amide proton resolution.[1] CDCl₃

may cause amide proton broadening.

Concentration: Dissolve 5–10 mg of 3-Bromo-5-methylbenzamide in 0.6 mL of solvent.

Filtration: Filter through a glass wool plug if any turbidity remains (crucial for clean

baselines).

Acquisition: Run at 298 K. Set relaxation delay (d1) to ≥ 2.0 seconds to allow full relaxation

of aromatic protons for accurate integration.

Protocol B: LC-MS Analysis
Column: C18 Reverse Phase (e.g., Agilent Zorbax, 3.5 µm).

Mobile Phase: Gradient of Water (0.1% Formic Acid) and Acetonitrile (0.1% Formic Acid).[1]
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Ionization: ESI+ (Electrospray Ionization, Positive mode).[3][4][5]

Note: While EI (GC-MS) gives the fragmentation above, ESI+ will predominantly show the

[M+H]⁺ peak at m/z 214/216 and potentially the sodium adduct [M+Na]⁺ at 236/238.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1525935/docs#technical-guide-spectroscopic-
characterization-of-3-bromo-5-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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